Cas no 1220179-26-9 (4-(2-fluoroethoxy)piperidine)

• Product Name: 4-(2-fluoroethoxy)piperidine
• CAS No: 1220179-26-9
• MDL: MFCD23724134
• CID: 4578667
• PubChem ID: 55280236
• Update Time: 2025-09-28

4-(2-fluoroethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoroethoxy)piperidine
• 4-(2-fluoroethoxy)piperidine

• MDL： MFCD23724134

Additional information on 4-(2-fluoroethoxy)piperidine

Comprehensive Overview of 4-(2-fluoroethoxy)piperidine (CAS No. 1220179-26-9): Properties, Applications, and Industry Insights

4-(2-fluoroethoxy)piperidine (CAS No. 1220179-26-9) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound features a piperidine core substituted with a 2-fluoroethoxy group, which enhances its reactivity and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

The growing interest in fluorinated compounds like 4-(2-fluoroethoxy)piperidine stems from their ability to improve metabolic stability and membrane permeability—a critical factor in modern drug design. With the rise of precision medicine and AI-driven drug discovery, this compound has become a subject of computational modeling studies to predict its interactions with biological targets. Its CAS No. 1220179-26-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, 4-(2-fluoroethoxy)piperidine is synthesized through nucleophilic substitution reactions, where the fluorine atom’s electronegativity plays a pivotal role. This property aligns with the broader trend of incorporating halogenated motifs into bioactive molecules to optimize their pharmacokinetic profiles. Industry reports highlight its utility in creating next-generation APIs (Active Pharmaceutical Ingredients), especially for neurological disorders—a hot topic in 2024 due to increasing global focus on mental health therapeutics.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 1220179-26-9. As sustainability gains traction, researchers are evaluating greener synthesis routes for fluorinated intermediates like this compound. Questions about its biodegradability and eco-toxicity often appear in scientific forums, underscoring the need for balanced innovation in chemical development.

In agrochemical applications, 4-(2-fluoroethoxy)piperidine is investigated for its potential as a precursor to crop protection agents. The fluorine moiety’s ability to resist degradation under UV exposure makes it attractive for formulating longer-lasting pesticides—a key concern amid climate change-driven pest resistance. However, debates persist about the trade-offs between efficacy and environmental impact, mirroring broader industry challenges.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing—techniques frequently queried by lab professionals. Its storage conditions (often under inert atmospheres) and solubility in organic solvents like DMSO or acetonitrile are practical details highly sought after in patent literature and supplier catalogs.

Looking ahead, the demand for CAS No. 1220179-26-9 is projected to grow alongside advancements in fluorine chemistry and fragment-based drug design. Its versatility positions it as a valuable asset for addressing unmet medical needs while adhering to evolving green chemistry principles—a dual priority that resonates across academia and industry today.